Cas no 22020-87-7 (5-Nitro-2-pentanone)

5-Nitro-2-pentanone Properties

Names and Identifiers

• 5-Nitro-2-pentanone
• 5-nitropentan-2-one
• 1-Acetyl-3-nitropropane
• 1-Nitro-4-pentanone
• 1-nitropentan-4-one
• 2-Pentanone,5-nitro
• 5-Nitro-pentan-2-on
• 5-nitro-pentan-2-one
• MBFOTTCUUAIBDW-UHFFFAOYSA-N
• 22020-87-7
• AKOS006272708
• DTXSID40401653
• SCHEMBL856486
• 1-nitro-pentane-4-one
• +Expand

• InChIKey： MBFOTTCUUAIBDW-UHFFFAOYSA-N
• Inchi： 1S/C5H9NO3/c1-5(7)3-2-4-6(8)9/h2-4H2,1H3
• SMILES： [N+](CCCC(=O)C)([O-])=O

Computed Properties

• Exact Mass: 131.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 131.058
• Heavy Atom Count: 9
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• LogP: 1.15550
• PSA: 62.89000
• Refractive Index: 1.43
• Boiling Point: 231.7 °C at 760 mmHg
• Flash Point: 231.7 °C at 760 mmHg
• Density: 1.084

5-Nitro-2-pentanone Security Information

5-Nitro-2-pentanone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%